The Endogenous Digitalis-Like Factor: A Technical Guide to Endalin and its Modern Counterparts, the Endogenous Cardiotonic Steroids
The Endogenous Digitalis-Like Factor: A Technical Guide to Endalin and its Modern Counterparts, the Endogenous Cardiotonic Steroids
For Researchers, Scientists, and Drug Development Professionals
Abstract
Historically referred to as "Endalin," the endogenous digitalis-like factors (EDLFs) are a class of circulating hormones that modulate the activity of the Na+/K+-ATPase enzyme. This technical guide provides a comprehensive overview of these compounds, now more commonly known as endogenous cardiotonic steroids (CTS). It delves into their biochemical properties, physiological roles, and intricate signaling pathways. Detailed experimental protocols for their study and quantitative data on their interactions and physiological concentrations are presented to serve as a valuable resource for researchers and professionals in drug development. The primary endogenous cardiotonic steroids discussed herein are ouabain (B1677812) and marinobufagenin (B191785).
Introduction: From Endalin to Endogenous Cardiotonic Steroids
The term "Endalin" emerged from early investigations into a putative endogenous substance with digitalis-like activity, primarily characterized by its ability to inhibit the Na+/K+-ATPase.[1] Scientific consensus and further research have since adopted the more precise terminology of "endogenous digitalis-like factors" (EDLFs) or "endogenous cardiotonic steroids" (CTS).[2][3][4] These molecules are synthesized in the body, with the adrenal glands being a primary source, and are implicated in a range of physiological and pathophysiological processes, particularly in the cardiovascular and renal systems.[2][5]
The two most extensively studied endogenous cardiotonic steroids are:
-
Endogenous Ouabain (EO): A cardenolide identical to the plant-derived ouabain.[5]
-
Marinobufagenin (MBG): A bufadienolide originally identified in the venom of the marine toad Bufo marinus but also produced endogenously in mammals.[5]
This guide will focus on these two key players as representative examples of this class of compounds.
The Primary Target: Na+/K+-ATPase
The principal molecular target of endogenous cardiotonic steroids is the Na+/K+-ATPase, an integral membrane protein essential for maintaining the electrochemical gradients of sodium and potassium across the cell membrane.[1] This enzyme is a heterodimer composed of a catalytic α-subunit and a regulatory β-subunit.[1] Mammals express multiple isoforms of the α-subunit (α1, α2, α3, and α4), which exhibit tissue-specific expression and varying affinities for cardiotonic steroids.[6][7]
The binding of an endogenous cardiotonic steroid to the extracellular domain of the α-subunit inhibits its ion-pumping function. This inhibition leads to an increase in intracellular sodium concentration, which in turn reduces the driving force for the sodium-calcium exchanger (NCX), resulting in an elevation of intracellular calcium.[7] This modulation of intracellular ion concentrations is central to the physiological effects of these compounds.
Quantitative Data
Binding Affinities and IC50 Values
The interaction of endogenous cardiotonic steroids with different Na+/K+-ATPase isoforms is characterized by distinct binding affinities (Kd) and inhibitory concentrations (IC50). These values are crucial for understanding the tissue-specific effects of these hormones.
| Compound | Na+/K+-ATPase Isoform | Species | Kd (nM) | IC50 (nM) | Reference(s) |
| Ouabain | α1 | Rat | - | 48,000 | [7] |
| Ouabain | α2 | Rat | 115 | 58 | [7] |
| Ouabain | α3 | Rat | 1.6 | 6.7 | [7] |
| Ouabain | α4 | Rat | 312 | - | [7] |
| Ouabain | α1 | Human | - | 70 | [8] |
| Marinobufagenin | α1 | Human | - | 700 | [8] |
| Ouabain | - | Pig | 100 | - | [9] |
| Marinobufagenin | E1 conformation | - | 3,600 | - | [9] |
| Marinobufagenin | E2P conformation | - | 1,700 | - | [9] |
Table 1: Binding Affinities and IC50 Values of Endogenous Cardiotonic Steroids for Na+/K+-ATPase Isoforms.
Physiological and Pathophysiological Concentrations
The circulating levels of endogenous cardiotonic steroids are tightly regulated and can be altered in various disease states, particularly those involving fluid and electrolyte imbalance.
| Compound | Condition | Concentration Range (nM) | Reference(s) |
| Endogenous Ouabain | Healthy Controls | 0.16 - 0.77 | [10] |
| Endogenous Ouabain | Congestive Heart Failure | 0.17 - 8.76 | [10] |
| Marinobufagenin | Blood Plasma | < 0.01 | [8] |
Table 2: Physiological and Pathophysiological Plasma Concentrations of Endogenous Cardiotonic Steroids.
Signaling Pathways
Beyond their direct impact on ion transport, endogenous cardiotonic steroids also function as signaling molecules by activating intracellular cascades through the Na+/K+-ATPase, which acts as a receptor. A key pathway involves the activation of the non-receptor tyrosine kinase Src.
The Na+/K+-ATPase-Src-EGFR Signaling Cascade
Binding of ouabain to the Na+/K+-ATPase induces a conformational change that leads to the recruitment and activation of Src kinase.[11] Activated Src then transactivates the Epidermal Growth Factor Receptor (EGFR) through phosphorylation.[6] This EGFR activation initiates downstream signaling through the Ras-Raf-MEK-ERK/MAPK pathway, which is involved in regulating cell growth, proliferation, and hypertrophy.[12]
Caption: Ouabain-induced Na+/K+-ATPase-Src-EGFR signaling cascade.
Experimental Protocols
Extraction and Quantification of Endogenous Cardiotonic Steroids
The accurate measurement of endogenous cardiotonic steroids in biological fluids is critical for research and clinical studies. The current gold-standard method involves solid-phase extraction (SPE) followed by ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS).[4][13][14]
Caption: Workflow for extraction and quantification of cardiotonic steroids.
Detailed Methodology for Solid-Phase Extraction (SPE):
-
Sample Preparation: To 500 µL of plasma or serum, add an internal standard (e.g., an isotopically labeled cardiotonic steroid). Precipitate proteins by adding 100 µL of zinc sulfate (B86663) solution, vortexing, and adding 400 µL of water, followed by centrifugation.[4]
-
Cartridge Conditioning: Condition a C18 SPE cartridge by washing with 1 mL of methanol (B129727) followed by 1 mL of water.[14]
-
Sample Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.[14]
-
Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interfering substances.[14]
-
Elution: Elute the cardiotonic steroids with 1 mL of methanol.[14]
-
Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a suitable solvent (e.g., 150 µL of 30:70 acetonitrile:water with 0.1% formic acid) for UHPLC-MS/MS analysis.[14]
Na+/K+-ATPase Activity Assay
The enzymatic activity of Na+/K+-ATPase is typically determined by measuring the rate of ATP hydrolysis, which can be quantified by the amount of inorganic phosphate (B84403) (Pi) released.[15][16]
Spectrophotometric Measurement of Inorganic Phosphate:
-
Reaction Mixture: Prepare a reaction buffer containing NaCl, KCl, MgCl2, and ATP.
-
Enzyme Preparation: Use a tissue homogenate or a purified membrane fraction containing Na+/K+-ATPase.
-
Initiation of Reaction: Add the enzyme preparation to the reaction mixture and incubate at 37°C for a defined period (e.g., 10-30 minutes).
-
Termination of Reaction: Stop the reaction by adding a solution that also initiates color development (e.g., a solution containing ammonium (B1175870) molybdate (B1676688) and a reducing agent like ascorbic acid).
-
Colorimetric Detection: The inorganic phosphate released reacts with molybdate to form a colored complex, the absorbance of which is measured using a spectrophotometer (typically around 660 nm).
-
Ouabain Control: To determine the specific Na+/K+-ATPase activity, a parallel reaction is run in the presence of a high concentration of ouabain (e.g., 1 mM) to inhibit the enzyme. The Na+/K+-ATPase activity is the difference between the total ATPase activity (without ouabain) and the ouabain-insensitive ATPase activity.[16]
Immunoprecipitation of Na+/K+-ATPase α-Subunit
Immunoprecipitation is used to isolate the Na+/K+-ATPase α-subunit to study its interactions with other proteins or its post-translational modifications.[17][18]
Caption: General workflow for immunoprecipitation.
Detailed Methodology:
-
Cell Lysis: Lyse cells in a suitable buffer (e.g., modified RIPA buffer) containing protease and phosphatase inhibitors to preserve the integrity and phosphorylation state of the proteins.[17]
-
Pre-clearing: Incubate the cell lysate with Protein A or G agarose/sepharose beads to reduce non-specific binding.[17]
-
Antibody Incubation: Incubate the pre-cleared lysate with a primary antibody specific for the Na+/K+-ATPase α-subunit overnight at 4°C with gentle rocking.[17]
-
Immunocomplex Capture: Add fresh Protein A or G beads to the lysate-antibody mixture and incubate for 1-3 hours at 4°C to capture the antibody-antigen complexes.[19]
-
Washing: Pellet the beads by centrifugation and wash them several times with wash buffer to remove non-specifically bound proteins.[17]
-
Elution: Elute the immunoprecipitated proteins from the beads by boiling in SDS-PAGE sample buffer.[17]
-
Analysis: Analyze the eluted proteins by Western blotting or other downstream applications.
Src Kinase Activity Assay
Src kinase activity can be measured using various methods, including in-vitro phosphorylation of a specific substrate or cell-based assays that detect the phosphorylation of Src at its activation loop (Tyrosine 419).[2][11]
Cell-Based In-Cell Western Assay:
-
Cell Culture and Treatment: Seed cells in a 96-well plate. Treat the cells with the compound of interest (e.g., ouabain) for a defined period.[11]
-
Fixation and Permeabilization: Fix the cells with formaldehyde (B43269) and then permeabilize them with a detergent like Triton X-100.[11]
-
Blocking: Block non-specific antibody binding sites with a blocking buffer.[11]
-
Primary Antibody Incubation: Incubate the cells with primary antibodies against phospho-Src (pY419) and total Src.[11]
-
Secondary Antibody Incubation: Incubate with fluorescently labeled secondary antibodies that recognize the primary antibodies.[11]
-
Detection: Quantify the fluorescence signal using a plate reader. The ratio of the phospho-Src signal to the total Src signal represents the level of Src activation.[11]
Western Blot for EGFR Phosphorylation
Western blotting is a standard technique to detect the phosphorylation of EGFR upon stimulation with endogenous cardiotonic steroids.[20]
Detailed Methodology:
-
Sample Preparation: Lyse cells treated with the compound of interest and determine the protein concentration.
-
SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.
-
Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.
-
Blocking: Block the membrane with a suitable blocking agent (e.g., 5% BSA in TBST) to prevent non-specific antibody binding.
-
Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for phosphorylated EGFR (e.g., anti-p-EGFR Tyr1068) overnight at 4°C.[20]
-
Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.
-
Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and imaging system.
-
Normalization: To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody against total EGFR or a housekeeping protein like β-actin.[20]
Conclusion
The family of endogenous digitalis-like factors, historically including the substance referred to as "Endalin," represents a critical class of hormones involved in the regulation of cardiovascular and renal function. A thorough understanding of their interaction with the Na+/K+-ATPase, their downstream signaling pathways, and their physiological concentrations is paramount for researchers and drug development professionals. The experimental protocols and quantitative data provided in this technical guide offer a foundational resource for the continued investigation of these multifaceted molecules and their potential as therapeutic targets.
References
- 1. Binding of ouabain and marinobufagenin leads to different structural changes in Na,K-ATPase and depends on the enzyme conformation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. merckmillipore.com [merckmillipore.com]
- 3. Kinase activity assays Src and CK2 [protocols.io]
- 4. biorxiv.org [biorxiv.org]
- 5. researchgate.net [researchgate.net]
- 6. Na,K-ATPase as a target for endogenous cardiotonic steroids: What's the evidence? - PMC [pmc.ncbi.nlm.nih.gov]
- 7. The Physiological Significance of the Cardiotonic Steroid/Ouabain-Binding Site of the Na,K-ATPase - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Ouabain and Marinobufagenin: Physiological Effects on Human Epithelial and Endothelial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. Elevated concentrations of endogenous ouabain in patients with congestive heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. benchchem.com [benchchem.com]
- 12. Biased Effect of Cardiotonic Steroids on Na/K-ATPase–Mediated Signal Transduction - PMC [pmc.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. mdpi.com [mdpi.com]
- 15. Colorimetric Assays of Na,K-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. assaygenie.com [assaygenie.com]
- 17. Immunoprecipitation Protocol | IP Procedure Troubleshooting | Bio-Techne [bio-techne.com]
- 18. med.upenn.edu [med.upenn.edu]
- 19. Immunoprecipitation Protocol For Native Proteins | Cell Signaling Technology [cellsignal.com]
- 20. benchchem.com [benchchem.com]
